Cas no 18739-38-3 (4-Methylpiperidine-1-carbonyl Chloride)

• Product Name: 4-Methylpiperidine-1-carbonyl Chloride
• CAS No: 18739-38-3
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD19281920
• CID: 2144120
• PubChem ID: 15221516
• Update Time: 2025-10-25

4-Methylpiperidine-1-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-piperidine-1-carbonyl chloride
• 4-Methylpiperidine-1-carbonyl Chloride
• WRROPVUNDBWCQY-UHFFFAOYSA-N
• 4-methylpiperidin-1-carbonyl chloride
• 4-methyl-1-piperidinecarbonyl chloride
• 4-methyl-piperidin-1-carbonyl chloride

• MDL： MFCD19281920
• Inchi： 1S/C7H12ClNO/c1-6-2-4-9(5-3-6)7(8)10/h6H,2-5H2,1H3
• InChI Key： WRROPVUNDBWCQY-UHFFFAOYSA-N
• SMILES： ClC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methylpiperidine-1-carbonyl Chloride

4-Methylpiperidine-1-carbonyl Chloride (CAS No. 18739-38-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4-Methylpiperidine-1-carbonyl Chloride (CAS 18739-38-3) stands out as a pivotal intermediate with broad applications in pharmaceutical and agrochemical research. This compound, characterized by its piperidine scaffold and reactive carbonyl chloride group, has garnered significant attention for its role in constructing complex molecular architectures. Researchers increasingly seek high-purity 4-Methylpiperidine-1-carbonyl Chloride suppliers to support cutting-edge projects in drug discovery and material science.

The structural uniqueness of CAS 18739-38-3 lies in its ability to serve as a versatile acylating agent, enabling efficient amide bond formation – a crucial transformation in medicinal chemistry. Recent literature highlights its utility in developing kinase inhibitors and GPCR-targeted compounds, addressing growing demand for small molecule therapeutics. Analytical techniques such as HPLC purity testing and NMR characterization confirm the compound's stability and reactivity profile, making it reliable for high-yield synthetic routes.

Environmental considerations have driven innovation in 4-Methylpiperidine-1-carbonyl Chloride applications, with green chemistry approaches focusing on solvent-free reactions and catalytic processes. The compound's compatibility with flow chemistry systems answers industry needs for scalable synthetic methodologies. Safety data sheets emphasize proper handling procedures, while advanced moisture-sensitive packaging solutions ensure product integrity during storage and transportation.

Emerging trends show CAS 18739-38-3 playing key roles in peptide mimetics design and bioconjugation strategies, particularly in antibody-drug conjugate (ADC) development. Its structure-activity relationship (SAR) studies contribute to optimizing bioavailability and target selectivity in lead compounds. Quality control protocols involving GC-MS analysis and residual solvent testing meet stringent GMP standards for research-grade materials.

Recent patent filings reveal novel applications of 4-Methylpiperidine-1-carbonyl Chloride derivatives in electronic materials and liquid crystal formulations, expanding beyond traditional pharmaceutical uses. The compound's structure-property relationships enable precise tuning of thermal stability and optical characteristics in advanced materials. Synthetic chemists frequently search for custom synthesis services and bulk quantities of this intermediate to support diverse research initiatives.

Technical discussions often center on optimizing reaction conditions for 4-Methylpiperidine-1-carbonyl Chloride, particularly regarding temperature control and catalyst selection. The compound's compatibility with microwave-assisted synthesis and parallel reaction screening techniques has accelerated discovery timelines. Analytical challenges such as impurity profiling and stability-indicating methods remain active areas of method development for quality assurance.

In the context of structure-based drug design, the piperidine moiety of CAS 18739-38-3 contributes valuable conformational rigidity while maintaining sufficient molecular flexibility for target engagement. Computational chemistry studies demonstrate its favorable ligand efficiency metrics when incorporated into pharmacophore models. These insights drive demand for chiral resolution services and enantiomerically pure variants of this building block.

The global market for 4-Methylpiperidine-1-carbonyl Chloride reflects growing needs across contract research organizations and academic laboratories. Supply chain considerations emphasize just-in-time delivery options and technical support services for researchers. Regulatory documentation including certificates of analysis and material safety data facilitates seamless integration into international research programs.

Future directions point toward innovative applications of CAS 18739-38-3 in proteolysis targeting chimeras (PROTACs) and covalent inhibitor development, areas experiencing exponential growth in therapeutic research. The compound's balanced lipophilicity profile and hydrogen bonding capacity make it particularly valuable for addressing blood-brain barrier penetration challenges in CNS drug discovery.